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Compound of Interest

Compound Name: Oct-2-ynal

CAS No.: 1846-68-0

Cat. No.: B160346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Directive: Understanding Oct-2-ynal
Oct-2-ynal, a versatile α,β-unsaturated alkynic aldehyde, is a valuable reagent in organic

synthesis, offering a unique combination of reactive sites for molecular elaboration. This guide

provides a comprehensive overview of its chemical and physical properties, detailed synthetic

protocols, characteristic spectroscopic data, and key applications, serving as a technical

resource for laboratory professionals.

Chemical Identity and Properties
IUPAC Name: oct-2-ynal[1]

CAS Number: 1846-68-0[1]

Synonyms: 2-Octynal, Amylpropiolaldehyde[1]

Physicochemical Properties
Oct-2-ynal is a colorless to pale yellow liquid under standard conditions. Its key physical

properties are summarized in the table below.
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Property Value Source

Molecular Formula C₈H₁₂O PubChem[1]

Molecular Weight 124.18 g/mol PubChem[1]

Boiling Point 74-76 °C at 15 mmHg Sigma-Aldrich[2]

Density 0.871 g/mL at 25 °C Sigma-Aldrich[2]

Refractive Index (n²⁰/D) 1.454 Sigma-Aldrich[2]

Safety and Handling
Oct-2-ynal is classified as a flammable liquid. It is also known to be a skin sensitizer and is

very toxic to aquatic life.[1] Therefore, appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

All work should be conducted in a well-ventilated fume hood.

Synthesis of Oct-2-ynal
A reliable and common method for the synthesis of oct-2-ynal is the oxidation of the

corresponding primary alcohol, 2-octyn-1-ol. This transformation can be achieved using various

oxidizing agents, with Swern oxidation or Dess-Martin periodinane (DMP) being preferred for

their mild conditions and high yields.

Synthetic Scheme: Oxidation of 2-Octyn-1-ol
The oxidation of 2-octyn-1-ol to oct-2-ynal is a straightforward and efficient method for its

preparation.

Synthesis of Oct-2-ynal

2-Octyn-1-ol Oct-2-ynal
Oxidation[Oxidizing Agent]

(e.g., PCC, Swern, DMP)
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Caption: General scheme for the synthesis of Oct-2-ynal.

Experimental Protocol: Oxidation of 2-Octyn-1-ol with
Pyridinium Chlorochromate (PCC)
This protocol describes a common laboratory-scale synthesis of oct-2-ynal.

Materials:

2-Octyn-1-ol

Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (DCM)

Silica gel

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

A solution of 2-octyn-1-ol (1 equivalent) in anhydrous dichloromethane is added to a stirred

suspension of pyridinium chlorochromate (PCC) (1.5 equivalents) in anhydrous

dichloromethane at room temperature.

The reaction mixture is stirred at room temperature for 2 hours.

The progress of the reaction is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is diluted with diethyl ether and filtered through a pad

of silica gel to remove the chromium salts.

The filtrate is concentrated under reduced pressure.
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The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl

acetate gradient) to afford pure oct-2-ynal.

Spectroscopic Characterization
The structure of oct-2-ynal can be unequivocally confirmed by a combination of spectroscopic

techniques.

Technique Characteristic Data

¹H NMR

The aldehyde proton (CHO) typically appears as

a singlet around δ 9.0-10.0 ppm. The protons on

the carbon adjacent to the alkyne (CH₂) will

show a triplet around δ 2.2-2.4 ppm. The

terminal methyl group (CH₃) will be a triplet

around δ 0.9 ppm.

¹³C NMR

The carbonyl carbon of the aldehyde is highly

deshielded and appears in the range of δ 190-

200 ppm. The sp-hybridized carbons of the

alkyne are found between δ 70-90 ppm.

IR Spectroscopy

A strong absorption band corresponding to the

C=O stretch of the aldehyde is observed around

1680-1700 cm⁻¹. A weaker C≡C stretching

vibration is typically seen in the region of 2100-

2260 cm⁻¹. The aldehydic C-H stretch appears

as two weak bands around 2720 and 2820

cm⁻¹.

Mass Spectrometry

The mass spectrum will show a molecular ion

peak (M⁺) at m/z = 124. Common fragmentation

patterns include the loss of the aldehyde proton

(M-1), the loss of an ethyl group (M-29), and

cleavage at the α-carbon.

Reactivity and Applications in Organic Synthesis
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The unique structure of oct-2-ynal, with its electrophilic aldehyde and alkyne functionalities,

makes it a versatile building block in organic synthesis.

Key Reactions
Nucleophilic Addition to the Carbonyl Group: The aldehyde is susceptible to attack by various

nucleophiles, such as Grignard reagents and organolithium compounds, to form secondary

propargyl alcohols.

Conjugate Addition: While less common for alkynes compared to alkenes, under certain

conditions, nucleophiles can add to the β-carbon of the alkyne.

Reduction: The aldehyde can be selectively reduced to the corresponding alcohol (2-octyn-1-

ol) using mild reducing agents like sodium borohydride. More powerful reducing agents like

lithium aluminum hydride will reduce both the aldehyde and the alkyne.

Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid, 2-octynoic

acid.

Cycloaddition Reactions: The alkyne can participate in various cycloaddition reactions, such

as the Pauson-Khand reaction, to form complex cyclic structures.

Application in Natural Product Synthesis
A notable application of oct-2-ynal is in the total synthesis of bioactive natural products. For

instance, it has been utilized as a key starting material in the synthesis of (R)- and (S)-

argentilactone. This synthesis showcases the utility of oct-2-ynal in building complex molecular

architectures with defined stereochemistry.
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Application of Oct-2-ynal in Synthesis
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Caption: Synthetic utility of Oct-2-ynal.

Conclusion
Oct-2-ynal is a valuable and versatile building block for organic synthesis. Its well-defined

physical and spectroscopic properties, coupled with its predictable reactivity, make it a reliable

tool for the construction of complex molecules. This guide provides the essential technical

information for researchers to effectively and safely utilize oct-2-ynal in their synthetic

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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